Cas no 172879-57-1 (Pyridazine, 3-methyl-4-[[(4-methylphenyl)sulfonyl]methyl]-)
172879-57-1 structure
Product Name:Pyridazine, 3-methyl-4-[[(4-methylphenyl)sulfonyl]methyl]-
CAS No:172879-57-1
MF:C13H14N2O2S
MW:262.327461719513
CID:1356629
Update Time:2024-08-17
Pyridazine, 3-methyl-4-[[(4-methylphenyl)sulfonyl]methyl]- Chemical and Physical Properties
Names and Identifiers
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- Pyridazine, 3-methyl-4-[[(4-methylphenyl)sulfonyl]methyl]-
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- Inchi: 1S/C13H14N2O2S/c1-10-3-5-13(6-4-10)18(16,17)9-12-7-8-14-15-11(12)2/h3-8H,9H2,1-2H3
- InChI Key: FYTUVSYFEPDPDB-UHFFFAOYSA-N
- SMILES: C1(C)=NN=CC=C1CS(C1=CC=C(C)C=C1)(=O)=O
Computed Properties
- Exact Mass: 262.07772
Experimental Properties
- Density: 1.243±0.06 g/cm3(Predicted)
- Boiling Point: 522.9±50.0 °C(Predicted)
- PSA: 59.92
- pka: 2.49±0.10(Predicted)
Pyridazine, 3-methyl-4-[[(4-methylphenyl)sulfonyl]methyl]- Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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